N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide

• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: N-benzyl-2-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-13-7-9-15(10-8-13)17-20-21-18(23-17)24-12-16(22)19-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: MKHSWNPWLLNCMI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)NCC3=CC=CC=C3

Description

N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTA-EG6 is a member of the oxadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in cancer cell proliferation. N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been shown to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also been shown to exhibit good bioavailability and pharmacokinetic properties, making it a potentially effective drug candidate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide in laboratory experiments is its versatility and ease of synthesis. N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide can be easily synthesized in large quantities, making it a cost-effective option for researchers. However, one limitation of using N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is its limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study and development of N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide. One area of interest is the further optimization of its anti-cancer activity, potentially through the development of novel derivatives or combination therapies. N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide also shows promise as a fluorescent probe for biological imaging, and further research in this area could lead to the development of new diagnostic tools. Additionally, the use of N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide as a building block for the synthesis of novel materials could lead to the development of new materials with unique properties and applications.

Synthesis Methods

The synthesis of N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide involves a multi-step process that includes the condensation of p-tolyl hydrazine with ethyl bromoacetate to form 5-p-tolyl-[1,3,4]oxadiazol-2-thiol. This intermediate is then reacted with benzyl bromide to form the final product, N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide. The synthesis of N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and chemical biology. In medicinal chemistry, N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been shown to exhibit potent anti-cancer activity by inhibiting the proliferation of cancer cells. N-Benzyl-2-(5-p-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also been studied for its potential use as a fluorescent probe for biological imaging and as a building block for the synthesis of novel materials.